Cas no 77966-79-1 (Acetamide,2-(dibutylamino)-N-(2,6-dimethylphenyl)-, hydrochloride (1:1))

Acetamide,2-(dibutylamino)-N-(2,6-dimethylphenyl)-, hydrochloride (1:1) structure
77966-79-1 structure
Product Name:Acetamide,2-(dibutylamino)-N-(2,6-dimethylphenyl)-, hydrochloride (1:1)
CAS No:77966-79-1
MF:C18H31ClN2O
MW:326.904544115067
CID:566897
PubChem ID:53947
Update Time:2025-04-19

Acetamide,2-(dibutylamino)-N-(2,6-dimethylphenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-(dibutylamino)-N-(2,6-dimethylphenyl)-, hydrochloride (1:1)
    • dibutyl-[(2,6-dimethylphenyl)carbamoylmethyl]azanium chloride
    • dibutyl-[2-(2,6-dimethylanilino)-2-oxoethyl]azanium,chloride
    • 77966-79-1
    • 2',6'-ACETOXYLIDIDE, 2-(DIBUTYLAMINO)-, HYDROCHLORIDE
    • C 3103
    • Inchi: 1S/C18H30N2O.ClH/c1-5-7-12-20(13-8-6-2)14-17(21)19-18-15(3)10-9-11-16(18)4;/h9-11H,5-8,12-14H2,1-4H3,(H,19,21);1H
    • InChI Key: VLKNNFBSUVGFTB-UHFFFAOYSA-N
    • SMILES: [Cl-].O=C(C[NH+](CCCC)CCCC)NC1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 326.212491
  • Monoisotopic Mass: 326.212491
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 275
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.5

Experimental Properties

  • Boiling Point: 408.6°C at 760 mmHg
  • Flash Point: 200.9°C
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